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Compound of Interest

Compound Name: 3-Aminopiperidine dihydrochloride

Cat. No.: B111800 Get Quote

Technical Support Center: 3-Aminopiperidine
Dihydrochloride
This technical support center provides essential safety and handling information for

researchers, scientists, and drug development professionals working with 3-Aminopiperidine
dihydrochloride. The following troubleshooting guides and frequently asked questions (FAQs)

address common concerns and potential issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Aminopiperidine dihydrochloride?

A1: 3-Aminopiperidine dihydrochloride is classified as a hazardous substance. The primary

hazards include:

Skin irritation: It can cause skin irritation upon contact.[1][2]

Serious eye irritation/damage: It is known to cause serious eye irritation and potentially

serious eye damage.[1][2][3][4]

Respiratory irritation: Inhalation of dust or fumes may cause respiratory tract irritation.[1][2][3]

Harmful if swallowed: It is considered harmful if ingested.[2]
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Q2: What are the immediate first aid measures in case of exposure?

A2: In case of accidental exposure, follow these first aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

[2][5]

Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected skin with

plenty of soap and water for at least 15 minutes.[1][2] Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do so.[1] Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1][2] Never give anything

by mouth to an unconscious person.[1] Call a poison center or doctor for treatment advice.[3]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: Appropriate PPE is crucial to ensure safety. The recommended PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][2] Standard

eyeglasses are not sufficient.[6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat or a

disposable gown.[2][7] Ensure gloves are inspected before use and changed regularly.[2][6]

Respiratory Protection: Use in a well-ventilated area.[1][2] If dust formation is likely or

ventilation is inadequate, a NIOSH-approved respirator (e.g., N95 or higher) is necessary.[2]

[7]

Other: Wear appropriate protective clothing to prevent skin exposure.[4] Facilities should be

equipped with an eyewash station and a safety shower.[1]
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Issue/Observation Potential Cause Recommended Action

Caking or clumping of the solid

material.

The compound is hygroscopic

(absorbs moisture from the

air).

Store the container tightly

closed in a dry and well-

ventilated place.[2][5] Consider

storing under an inert gas.[3]

Airborne dust generated during

weighing or transfer.

Improper handling technique

or lack of engineering controls.

Handle the solid in a fume

hood or a ventilated enclosure

to minimize dust generation.[1]

[8] Use a high-efficiency

vacuum cleaner for spills.[3]

Skin redness or irritation after

handling.

Direct skin contact with the

compound.

Immediately wash the affected

area with soap and water.[1][2]

Review handling procedures

and ensure proper glove use.

If irritation persists, seek

medical advice.[1]

Accidental spill of the solid.
Mishandling of the container or

reaction vessel.

For minor spills, carefully

sweep or vacuum up the

material, avoiding dust

generation, and place it in a

sealed container for disposal.

[1][8] For major spills,

evacuate the area and alert

emergency services.[8] Do not

let the product enter drains.[1]

[5]

Quantitative Data Summary
Parameter Value Source

Purity 98% (HPLC) [1]

CAS Number 334618-23-4 ((R)-enantiomer) [2][3][5]

Molecular Formula C5H14Cl2N2 [3]
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Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established for this compound.[1]

Experimental Protocols
Detailed experimental protocols should be designed and reviewed by the principal investigator

and the institution's environmental health and safety (EHS) department. The following is a

generalized workflow for handling 3-Aminopiperidine dihydrochloride.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (Fume Hood)

Carefully weigh and transfer the compound

Perform experimental procedure

Keep container tightly closed when not in use In case of spill, follow spill response protocol In case of exposure, follow first aid measures

Decontaminate work surfaces

Dispose of waste in a labeled, sealed container

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Aminopiperidine Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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